1-[(3,5-dimethyl-1-adamantyl)carbonyl]-4-(2-furylmethyl)piperazine

• IUPAC Name: (3,5-dimethyl-1-adamantyl)-[4-(furan-2-ylmethyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H32N2O2/c1-20-10-17-11-21(2,14-20)16-22(12-17,15-20)19(25)24-7-5-23(6-8-24)13-18-4-3-9-26-18/h3-4,9,17H,5-8,10-16H2,1-2H3
• InChI Key: QLMDOEDJGCQYDW-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)C(=O)N4CCN(CC4)CC5=CC=CO5)C
• Molecular Formula: C22H32N2O2
• Molecular Weight: 356.5 g/mol

Description

1-[(3,5-dimethyl-1-adamantyl)carbonyl]-4-(2-furylmethyl)piperazine is a chemical compound that has gained attention in scientific research due to its potential therapeutic benefits. This compound is commonly referred to as DF-MPJP and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions in research.

Mechanism of Action

DF-MPJP acts as a selective agonist for the 5-HT1A receptor, which is a G protein-coupled receptor. When DF-MPJP binds to this receptor, it activates a signaling cascade that results in the release of neurotransmitters such as serotonin. This activation of the 5-HT1A receptor has been shown to have anxiolytic and antidepressant effects.
Biochemical and Physiological Effects
DF-MPJP has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to reduce anxiety-like behavior and increase social interaction. It has also been shown to have antidepressant-like effects and to improve learning and memory. DF-MPJP has also been studied for its potential use in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

DF-MPJP has several advantages for use in lab experiments. It is a highly selective agonist for the 5-HT1A receptor, which allows for precise targeting of this receptor. It also has a long half-life, which allows for sustained activation of the receptor. However, DF-MPJP has some limitations in lab experiments, including its high cost and limited availability.

Future Directions

There are several potential future directions for research on DF-MPJP. One area of research is in the development of new treatments for anxiety and depression. DF-MPJP has shown promise in animal studies, and further research is needed to determine its potential efficacy in humans. Another area of research is in the development of new treatments for pain and inflammation, as DF-MPJP has shown potential in this area as well. Finally, research is needed to further understand the mechanism of action of DF-MPJP and its potential use in other areas of medicine.

Synthesis Methods

The synthesis of DF-MPJP involves a multi-step process that includes the reaction of 3,5-dimethyladamantane with phosgene to form the corresponding acid chloride. This intermediate is then reacted with 2-furylmethylamine and piperazine to yield DF-MPJP in high yield and purity.

Scientific Research Applications

DF-MPJP has been studied for its potential therapeutic benefits in various scientific research applications. One such application is in the field of neuroscience, where DF-MPJP has been shown to have a high affinity for the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood, anxiety, and stress, and DF-MPJP has been studied for its potential use as a treatment for these conditions.